
Cerium-141
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Description
Cerium-141, also known as this compound, is a useful research compound. Its molecular formula is Ce and its molecular weight is 140.90828 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Inorganic Chemicals - Metals - Metals, Rare Earth - Lanthanoid Series Elements - Cerium - Cerium Isotopes - Cerium Radioisotopes - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Nuclear Medicine
Theranostic Applications
One of the most promising applications of 141Ce is in theranostics, which combines therapeutic and diagnostic capabilities. A study evaluated the use of 141Ce-labeled complexes for targeting metastatic skeletal lesions. The compound synthesized was 141Ce-DOTMP (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetramethylenephosphonic acid), which demonstrated significant localization in bone tissues. Biodistribution studies showed retention rates of 2.73% and 2.63% of injected activity per gram in femurs at 3 hours and 14 days post-injection, respectively, indicating its potential as a theranostic agent for cancer patients suffering from painful skeletal metastases .
Gamma Camera Quality Control
Another application of 141Ce is in the quality control of gamma cameras. A study compared the uniformity results of an 141Ce-based flood field phantom with those of a standard 57Co flood source. The results indicated that the 141Ce phantom maintained consistent uniformity for up to 50 days, making it a viable option for daily quality control in nuclear medicine facilities .
Radiation Therapy
Beta Emission for Cancer Treatment
The beta decay properties of 141Ce make it suitable for use in radiation therapy. Its decay emits beta particles that can be harnessed to target cancerous tissues effectively. The isotope's characteristics allow for a controlled delivery of radiation to tumors while minimizing exposure to surrounding healthy tissues .
Research Applications
Nuclear Physics Studies
In nuclear physics, 141Ce is used as a tracer in various experiments to study nuclear reactions and decay processes. For instance, researchers at CERN utilized 141Ce to investigate its production through neutron capture reactions involving 140Ce. This research has implications for understanding nucleosynthesis processes in stars and contributes to refining models that describe the formation of heavy elements in the universe .
Gamma-Ray Distribution Studies
The gamma-ray distribution from oriented 141Ce has been studied extensively to understand its emission characteristics better. Research has shown that aligned 141Ce nuclei exhibit greater anisotropy than previously reported, which can enhance experimental setups involving beta-ray distributions and heat conduction studies in rare earth ethylsulfate crystals .
Summary Table of Applications
Application Area | Specific Use Case | Key Findings/Characteristics |
---|---|---|
Nuclear Medicine | Theranostic agent for metastatic skeletal lesions | Significant localization and retention in bone tissues |
Gamma camera quality control | Consistent uniformity results over extended periods | |
Radiation Therapy | Beta emission treatment for cancer | Effective targeting with minimized healthy tissue exposure |
Research | Tracer in nuclear reactions | Insights into nucleosynthesis processes |
Gamma-ray distribution studies | Enhanced anisotropy observed in aligned nuclei |
Properties
CAS No. |
13967-74-3 |
---|---|
Molecular Formula |
Ce |
Molecular Weight |
140.90828 g/mol |
IUPAC Name |
cerium-141 |
InChI |
InChI=1S/Ce/i1+1 |
InChI Key |
GWXLDORMOJMVQZ-OUBTZVSYSA-N |
SMILES |
[Ce] |
Isomeric SMILES |
[141Ce] |
Canonical SMILES |
[Ce] |
Synonyms |
141Ce radioisotope Ce-141 radioisotope Cerium-141 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.